Cas no 721418-04-8 (4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID)
4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID
- SCHEMBL11179620
- SR-01000036837-1
- CS-0219646
- 4-chloro-3-(3-methylpiperidin-1-yl)sulfonylbenzoic acid
- AKOS008949536
- EN300-04564
- QGFTYOUFGPBUIS-UHFFFAOYSA-N
- 721418-04-8
- Z53035935
- 4-chloro-5-(3-methylpiperidinosulfonyl)benzoic acid
- SR-01000036837
- 4-Chloro-3-((3-methylpiperidin-1-yl)sulfonyl)benzoic acid
- 4-Chloro-3-((3-methylpiperidin-1-yl)sulfonyl)benzoicacid
- J-514985
- 4-chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid
- 4-chloro-3-(3-methylpiperidine-1-sulfonyl)benzoic acid
- G31711
- 4-CHLORO-3-(3-METHYLPIPERIDIN-1-YLSULFONYL)BENZOIC ACID
-
- MDL: MFCD03950763
- Inchi: 1S/C13H16ClNO4S/c1-9-3-2-6-15(8-9)20(18,19)12-7-10(13(16)17)4-5-11(12)14/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17)
- InChI Key: QGFTYOUFGPBUIS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)C=C1S(N1CCCC(C)C1)(=O)=O
Computed Properties
- Exact Mass: 317.0488569g/mol
- Monoisotopic Mass: 317.0488569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.1Ų
4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM480869-1g |
4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID |
721418-04-8 | 95%+ | 1g |
$234 | 2022-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-50mg |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 50mg |
¥926 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-100mg |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 100mg |
¥424.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-250mg |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 250mg |
¥885.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-500mg |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 500mg |
¥2901 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-1g |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 1g |
¥3429 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-2.5g |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 2.5g |
¥7912 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-5g |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 5g |
¥10039 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290316-10g |
4-Chloro-3-[(3-methylpiperidin-1-yl)sulfonyl]benzoic acid |
721418-04-8 | 97% | 10g |
¥16099 | 2023-02-17 | |
| 1PlusChem | 1P00FCNH-100mg |
4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID |
721418-04-8 | 95% | 100mg |
$97.00 | 2025-03-14 |
4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID
Introduction to 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID (CAS No. 721418-04-8)
4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID, identified by its Chemical Abstracts Service (CAS) number 721418-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of both chloro and sulfonyl functional groups, which contribute to its unique chemical properties and reactivity. The structural arrangement of these substituents on a benzoic acid backbone makes it a versatile intermediate in the synthesis of more complex biologically active molecules.
The benzoic acid moiety is a well-known pharmacophore in drug discovery, frequently employed in the development of antimicrobial, anti-inflammatory, and analgesic agents. The introduction of a chloro group at the 4-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic aromatic substitution reactions. Additionally, the 3-methyl-piperidine-1-sulfonyl substituent adds another layer of complexity, introducing both steric hindrance and electronic effects that can influence the compound's solubility, bioavailability, and metabolic stability.
In recent years, there has been growing interest in designing molecules that incorporate piperidine scaffolds due to their prevalence in approved drugs. Piperidine derivatives are known for their ability to modulate enzyme activity and receptor binding affinity, making them valuable candidates for therapeutic intervention. The sulfonyl group in this compound not only contributes to its molecular weight but also serves as a hydrogen bond acceptor, which can be critical for interactions with biological targets such as proteins and enzymes.
One of the most compelling aspects of 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, studies have demonstrated that modifications at the chloro and sulfonyl positions can significantly alter binding affinity to specific targets. This flexibility underscores the compound's utility in medicinal chemistry campaigns aimed at optimizing lead compounds.
The synthesis of 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID involves multi-step organic transformations that highlight the interplay between functional group chemistry and reaction mechanisms. The process typically begins with the chlorination of a precursor benzoic acid derivative followed by sulfonylation using a suitable sulfonating agent. The introduction of the 3-methyl-piperidine moiety often requires nucleophilic substitution or condensation reactions, depending on the synthetic strategy employed. These synthetic pathways are optimized to maximize yield while minimizing side reactions, ensuring high purity for downstream applications.
From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID to various biological targets. These studies have revealed promising interactions with enzymes involved in inflammatory pathways and metabolic disorders. For example, preliminary data suggest that analogs derived from this compound may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation.
The pharmaceutical industry has long recognized the importance of structural diversity in drug development. 4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID exemplifies how strategic placement of functional groups can lead to molecules with tailored properties. Its incorporation into drug candidates has opened up new avenues for treating diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. By serving as a scaffold for further derivatization, this compound continues to inspire innovation in synthetic chemistry and drug design.
In conclusion,4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID (CAS No. 721418-04-8) represents a significant advancement in medicinal chemistry research. Its unique structural features make it an invaluable tool for developing next-generation therapeutics. As scientific understanding evolves and new methodologies emerge,this compound will undoubtedly play an integral role in shaping future treatments across multiple therapeutic areas.
721418-04-8 (4-CHLORO-3-(3-METHYL-PIPERIDINE-1-SULFONYL)-BENZOIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)